Cas no 2306272-01-3 (benzyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate)

• Product Name: benzyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate
• CAS No: 2306272-01-3
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 5290463
• Update Time: 2025-08-02

benzyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-cyano-3,3-dimethyl-, phenylmethyl ester
• benzyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate

• Inchi： 1S/C16H20N2O2/c1-16(2)12-18(9-8-14(16)10-17)15(19)20-11-13-6-4-3-5-7-13/h3-7,14H,8-9,11-12H2,1-2H3
• InChI Key： NOKMWNNILXDCSW-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(C#N)C(C)(C)C1

Additional information on benzyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate

Professional Introduction to Benzyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate (CAS No. 2306272-01-3)

Benzyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate, a compound with the chemical identifier CAS No. 2306272-01-3, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound includes a benzyl group, a cyano substituent, and a piperidine ring with dimethyl substitutions, which collectively contribute to its distinct chemical properties and reactivity.

The benzyl group in Benzyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate plays a crucial role in modulating the compound's solubility and interaction with biological targets. This feature is particularly valuable in pharmaceutical applications where bioavailability and target specificity are paramount. The cyano group, on the other hand, introduces a polar characteristic that can enhance binding affinity to certain biological receptors. Additionally, the presence of the dimethyl-substituted piperidine ring contributes to the compound's stability and metabolic profile, making it a promising candidate for further investigation.

Recent research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery. Benzyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate exemplifies this principle by incorporating multiple functional groups that can be tailored for specific pharmacological effects. Studies have demonstrated that compounds with similar structural motifs often exhibit enhanced pharmacokinetic properties, including improved absorption, distribution, metabolism, and excretion (ADME) profiles. This makes Benzyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate an attractive scaffold for designing next-generation therapeutics.

In particular, the combination of the cyano group and the dimethyl-piperidine core has been investigated for its potential in modulating central nervous system (CNS) activity. Preclinical studies have suggested that such compounds may exhibit properties relevant to treatments for neurological disorders. The benzyl moiety further enhances these possibilities by providing a site for chemical modification to optimize pharmacological activity. This versatility underscores the compound's significance as a building block in drug development.

The synthesis of Benzyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline this process, making it more efficient and scalable. Techniques such as catalytic hydrogenation and nucleophilic substitution are commonly utilized in the preparation of this compound. These methods not only enhance the overall yield but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between Benzyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate and its potential biological targets. These studies have provided valuable insights into binding affinities and mode of action, guiding the optimization of lead compounds for therapeutic use. The integration of machine learning algorithms has further accelerated this process by predicting optimal modifications based on large datasets of known bioactive compounds.

The pharmacological profile of Benzyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate is being actively explored in various preclinical models. Initial findings suggest that this compound exhibits promising activity against several disease targets without significant side effects. These results are encouraging and warrant further investigation into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients in need.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Benzyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate stands as a testament to the innovative strategies being employed to address complex medical challenges. By leveraging cutting-edge synthetic techniques and computational tools, researchers are paving the way for more effective and targeted therapies.

In conclusion, Benzyl 4-cyano-3,3-dimethylpiperidine-1-carboxylate (CAS No. 2306272-01-3) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The ongoing research into this compound highlights its importance as a versatile scaffold for drug development and underscores the collaborative efforts required to bring novel treatments to fruition.